Cas no 190965-45-8 (Methanone,(2-bromo-5-propoxyphenyl)(2-hydroxy-4-methoxyphenyl)-)

Methanone,(2-bromo-5-propoxyphenyl)(2-hydroxy-4-methoxyphenyl)- structure
190965-45-8 structure
Product Name:Methanone,(2-bromo-5-propoxyphenyl)(2-hydroxy-4-methoxyphenyl)-
CAS No:190965-45-8
MF:C17H17BrO4
MW:365.218484640121
CID:115924
PubChem ID:53420364
Update Time:2025-04-18

Methanone,(2-bromo-5-propoxyphenyl)(2-hydroxy-4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone,(2-bromo-5-propoxyphenyl)(2-hydroxy-4-methoxyphenyl)-
    • (2-bromo-5-propoxyphenyl)-(2-hydroxy-4-methoxyphenyl)methanone
    • (2-BROMO-5-PROPOXYPHENYL)(2-HYDROXY-4-METHOXYPHENYL)METHANONE
    • DTXSID60697617
    • 190965-45-8
    • Inchi: 1S/C17H17BrO4/c1-3-8-22-12-5-7-15(18)14(9-12)17(20)13-6-4-11(21-2)10-16(13)19/h4-7,9-10,19H,3,8H2,1-2H3
    • InChI Key: JAARXRWCENWGKF-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1C(C1C=CC(=CC=1O)OC)=O)OCCC

Computed Properties

  • Exact Mass: 364.03101
  • Monoisotopic Mass: 364.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8A^2
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 5

Experimental Properties

  • PSA: 55.76
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk